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Compound of Interest

Compound Name: Naltrindole 5'-isothiocyanate

CAS No.: 126876-64-0

Cat. No.: B1148621

Get Quote

Abstract & Introduction
Naltrindole 5'-isothiocyanate (5'-NTII) is a highly potent, selective, and irreversible antagonist

of the delta-opioid receptor (DOR). Unlike its parent compound Naltrindole (NTI), which binds

reversibly, 5'-NTII contains a reactive isothiocyanate (-N=C=S) "warhead." This electrophilic

group forms a covalent thiourea bond with nucleophilic amino acid residues (typically Lysine)

within the receptor's binding pocket, rendering the receptor permanently inactive.

Critical Experimental Consequence: Because the binding is nonequilibrium, standard washout

procedures will not reverse the antagonism. Furthermore, the isothiocyanate group is sensitive

to hydrolysis. Improper stock preparation using "wet" solvents or exposure to atmospheric

moisture will degrade the compound into an inactive amine or urea derivative before it ever

reaches the biological target.

This protocol details the preparation of a stable, anhydrous stock solution to ensure maximum

potency and experimental reproducibility.
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Property Data

Compound Name Naltrindole 5'-isothiocyanate (5'-NTII)

CAS Number 126876-64-0

Molecular Formula C₂₇H₂₅N₃O₃S

Molecular Weight 471.57 g/mol

Solubility Soluble in DMSO (>10 mM); Insoluble in water

Appearance Off-white to pale yellow solid

Storage (Solid) -20°C or -80°C, Desiccated, Protected from light

Reactivity
Electrophilic; reacts with amines, thiols, and

water (hydrolysis)

Safety Warning: Isothiocyanates are potent sensitizers and irritants. They can cause severe

allergic reactions upon inhalation or skin contact. Always handle 5'-NTII in a chemical fume

hood while wearing appropriate PPE (nitrile gloves, safety glasses, lab coat).

Materials Required
Naltrindole 5'-isothiocyanate (Solid): stored desiccated at -20°C.

Solvent:Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9%.

Note: Standard laboratory grade DMSO is often hygroscopic and may contain significant

water. Use a fresh bottle of anhydrous DMSO or DMSO stored over activated 4Å

molecular sieves.

Vials: Amber glass vials or polypropylene microcentrifuge tubes (low-binding preferred).

Gas: Nitrogen or Argon (optional but recommended for purging headspace).

Protocol: Stock Solution Preparation (10 mM)
This protocol describes the preparation of a 10 mM stock solution. Adjust volumes

proportionally for different concentrations, but avoid concentrations >50 mM to prevent
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precipitation upon freezing.

Step 1: Environmental Control
Equilibrate the vial of solid 5'-NTII to room temperature before opening. This prevents

atmospheric moisture from condensing on the cold solid, which would initiate hydrolysis.

Step 2: Calculation
Calculate the required volume of DMSO based on the mass of the solid.

Example: To prepare 10 mM stock from 5.0 mg of 5'-NTII:

Step 3: Dissolution
Add the calculated volume of Anhydrous DMSO to the vial containing the solid.

Vortex gently for 30-60 seconds. The solid should dissolve completely to form a clear, slightly

yellow solution.

Critical: Do not use heat or sonication if possible, as heat accelerates degradation. If

sonication is necessary, use a water bath for <1 minute.

Step 4: Aliquoting & Storage[5]
Immediately divide the stock solution into small, single-use aliquots (e.g., 20–50 µL).

Rationale: Repeated freeze-thaw cycles introduce moisture, hydrolyzing the

isothiocyanate group.

(Optional) Overlay the aliquots with inert gas (Nitrogen/Argon) to displace humid air.

Store aliquots at -80°C (preferred) or -20°C.

Shelf Life: 6 months at -80°C. Discard if precipitate is visible or if the color darkens

significantly.
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Figure 1: Step-by-step workflow for the preparation of anhydrous 5'-NTII stock to prevent

hydrolytic degradation.

Application: Working Solutions & Dilution
Dilution Strategy
Prepare working solutions immediately before use.

Thaw one aliquot of 10 mM stock.

Dilute into the experimental buffer (e.g., PBS, Krebs-Ringer).

Maximum DMSO Concentration: Ensure the final DMSO concentration in the assay is <0.1%

(or <1% depending on cell sensitivity) to avoid solvent artifacts.

Hydrolysis Kinetics
Once diluted into aqueous buffer (pH 7.4), the isothiocyanate group begins to hydrolyze.

Half-life in buffer: Estimated at 4–8 hours depending on pH and temperature.

Best Practice: Use aqueous dilutions within 30 minutes of preparation. Do not store aqueous

solutions for later use.

Mechanism of Action: Nonequilibrium Blockade
5'-NTII is unique because it transitions from a reversible binder to a covalent blocker. This

mechanism requires specific experimental timing (incubation time) to allow the covalent bond to

form.
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Figure 2: Kinetic mechanism of 5'-NTII. The transition from the reversible complex to the

covalent state renders the antagonism resistant to washout.
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Issue Probable Cause Solution

Precipitation upon dilution
Concentration too high or

buffer too cold.

Vortex rapidly during addition.

Ensure working conc. is <100

µM. Warm buffer to 37°C.

Loss of Activity (In Vivo) Hydrolysis of stock solution.

Check DMSO quality (must be

anhydrous). Ensure aliquots

were not freeze-thawed

repeatedly.

Reversible effects observed Insufficient incubation time.

Covalent bonding is time-

dependent. Ensure at least

20–30 min incubation before

agonist challenge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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